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Compound of Interest

Compound Name: Isophorone diamine

Cat. No.: B122779

This document provides essential safety and logistical information for the proper handling and
disposal of Isophorone Diamine (IPDA), tailored for researchers, scientists, and drug
development professionals. The following procedural guidance is designed to ensure safety
and compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before handling Isophorone Diamine, it is crucial to be aware of its hazards and to use
appropriate personal protective equipment (PPE). IPDA is harmful if swallowed or in contact
with skin, causes severe skin burns and eye damage, may trigger an allergic skin reaction, and
is harmful to aquatic life with long-lasting effects.[1][2][3]

Required Personal Protective Equipment (PPE):

o Hand Protection: Wear suitable chemical-resistant gloves that satisfy the specifications of
Regulation (EU) 2016/425 and the standard EN 374.[4]

o Eye/Face Protection: Use tightly fitting safety goggles and a face shield (minimum 8-inch).[4]
[5]

o Skin and Body Protection: Wear complete protective clothing to prevent skin contact.[1]

» Respiratory Protection: In case of insufficient ventilation or the generation of vapors/aerosols,
use a suitable respirator.[3][6]
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Handle IPDA in a well-ventilated area, preferably under a chemical fume hood.[1][5][6] Keep
the substance away from incompatible materials such as acids and strong oxidizing agents.[5]

**Step-by-Step Disposal and Decontamination
Protocol

Disposal of Isophorone Diamine and its contaminated materials must be managed as
hazardous waste in accordance with all local, regional, and national regulations.[4][5][6] Do not
allow the product to enter drains, sewers, or be disposed of with household garbage.[2][4][5]

1. Management of Spills and Leaks:

o Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.
Ensure adequate ventilation.[1][4]

o Contain Spillage: Prevent further leakage or spillage if it is safe to do so. Use dikes or inert
absorbent materials to stop the spread.[4] Do not let the product enter drains.[4]

o Absorb Material: Cover the spill with a non-combustible, inert absorbent material such as
sand, diatomite, acid binders, or universal binders.[2][4][7]

o Collect Waste: Carefully collect the absorbed material and place it into suitable, closed, and
properly labeled containers for hazardous waste disposal.[1][4][5]

o Decontaminate Area: Clean the affected area thoroughly. Wash the spill area with soap and
water, and collect the contaminated water for proper disposal.[8]

2. Disposal of Unused Product and Contaminated Containers:

» Do Not Mix: Keep Isophorone Diamine waste in its original or a suitable, clearly labeled
container. Do not mix it with other waste.[3]

o Licensed Disposal Contractor: Arrange for disposal through a licensed and approved waste
disposal company.[4][5] Offer surplus and non-recyclable solutions to the licensed company.

[4]
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o Container Disposal: Empty containers should be treated as the product itself. Dispose of
contaminated packaging in the same manner as the unused product.[3][4]

Quantitative Data Summary

The following table summarizes key quantitative data for Isophorone Diamine, relevant for
transportation and safety assessments.

Parameter Value Reference(s)
UN Number UN2289 [21[31[9]
Transport Hazard Class 8 (Corrosive) [3B114119]
Packaging Group 11 [3][4][9]

Acute Oral Toxicity (Rabbit) LD50: 1030 mg/kg [4]

Acute Dermal Toxicity (Rat) LD50: > 2000 mg/kg bw [1]

Aquatic Toxicity (Daphnia) EC50 (48h): 23 mg/l [4]

Aquatic Toxicity (Fish) (:rc;:)o (96h): 110 mg/l (Golden [4]

) - Not readily biodegradable (8%
Biodegradability in 28 days) [3][4]
in ays

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Isophorone Diamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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